Cas no 1807272-85-0 (3-Chloro-2-chloromethyl-5-cyanobenzoic acid)

• Product Name: 3-Chloro-2-chloromethyl-5-cyanobenzoic acid
• CAS No: 1807272-85-0
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• CID: 4980258
• Update Time: 2025-10-22

3-Chloro-2-chloromethyl-5-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-chloromethyl-5-cyanobenzoic acid

• Inchi： 1S/C9H5Cl2NO2/c10-3-7-6(9(13)14)1-5(4-12)2-8(7)11/h1-2H,3H2,(H,13,14)
• InChI Key： QELHJZYAITWDOW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(C(=O)O)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 3-Chloro-2-chloromethyl-5-cyanobenzoic acid

3-Chloro-2-chloromethyl-5-cyanobenzoic Acid (CAS No: 1807272-85-0)

3-Chloro-2-chloromethyl-5-cyanobenzoic acid, a compound with the CAS registry number 1807272-85-0, is a chemically synthesized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with chlorine and cyano groups at specific positions. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 3-chloro-2-chloromethyl-5-cyanobenzoic acid involves a series of carefully designed organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and better purity. For instance, studies published in the *Journal of Organic Chemistry* have demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, significantly reducing reaction times while maintaining product quality.

One of the most notable features of 3-chloro-2-chloromethyl-5-cyanobenzoic acid is its versatility in chemical reactivity. The cyano group (-CN) at the 5-position of the benzene ring acts as an electron-withdrawing group, enhancing the acidity of the carboxylic acid group (-COOH) at position 1. This increased acidity makes the compound suitable for applications requiring strong acidic properties, such as in catalysis or as a building block in medicinal chemistry.

Recent research has highlighted the potential of 3-chloro-2-chloromethyl-5-cyanobenzoic acid in drug discovery. Its structure allows for easy modification at various positions on the benzene ring, enabling researchers to explore its pharmacokinetic properties and bioavailability. A study published in *Drug Discovery Today* reported that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, 3-chloro-2-chloromethyl-5-cyanobenzoic acid has found utility in materials science. Its ability to form stable metal complexes has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

The physical properties of 3-chloro-2-chloromethyl-5-cyanobenzoic acid have also been extensively studied. Its melting point, solubility, and thermal stability are critical parameters that influence its suitability for various industrial and laboratory applications. Recent thermogravimetric analysis (TGA) studies have revealed that this compound exhibits excellent thermal stability up to 200°C, making it ideal for high-temperature processes.

In conclusion, 3-chloro-2-chloromethyl-5-cyanobenzoic acid (CAS No: 1807272-85-0) is a multifaceted organic compound with a wide range of applications across diverse scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methods and property characterization, positions it as a valuable tool in both academic research and industrial development.